Cas no 140894-96-8 (Carbamothioic acid, butyl(1-methylethyl)-, S-butyl ester)

• Product Name: Carbamothioic acid, butyl(1-methylethyl)-, S-butyl ester
• CAS No: 140894-96-8
• MF: C₁₂H₂₅NOS
• MW: 231.398002386093
• CID: 1297638
• PubChem ID: 71343405
• Update Time: 2025-04-20

Carbamothioic acid, butyl(1-methylethyl)-, S-butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, butyl(1-methylethyl)-, S-butyl ester
• S-butyl N-butyl-N-propan-2-ylcarbamothioate
• JVIVHRYOLJLOKW-UHFFFAOYSA-N
• DTXSID50770004
• S-Butyl N-butyl-N-isopropylthiocarbamate
• 140894-96-8
• S-Butyl butyl(propan-2-yl)carbamothioate

• Inchi： 1S/C12H25NOS/c1-5-7-9-13(11(3)4)12(14)15-10-8-6-2/h11H,5-10H2,1-4H3
• InChI Key： JVIVHRYOLJLOKW-UHFFFAOYSA-N
• SMILES： S(CCCC)C(N(CCCC)C(C)C)=O

Computed Properties

• Exact Mass: 231.16585
• Monoisotopic Mass: 231.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31